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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968 Get Quote

This guide provides a detailed comparison of Prisma APH, a visible light-cured hybrid

composite restorative material, with several competitor products based on available clinical and

in-vitro study data. The information is intended for researchers, scientists, and professionals in

the field of dental material science and drug development to facilitate an objective evaluation of

the product's performance.

Physical and Mechanical Properties
The performance of a dental composite is critically dependent on its physical and mechanical

characteristics. Key parameters include wear resistance, inorganic filler content, and thermal

properties, which collectively influence the material's durability and clinical longevity.

Table 1: Comparison of Inorganic Content and Thermal Properties

Material Inorganic Content (%)
Initial Degradation
Temperature (°C)

Prisma APH 76.96[1] 282.5[1]

Natural Look
76.76 (manufacturer reported:

77)[1]
344.7[1]

A study evaluating the wear resistance of several posterior composite resins found that Prisma
APH was among the materials tested for generalized wear resistance. The competitors in this
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evaluation included Clearfil Photo Posterior (Kuraray), Ful-Fil (Caulk), Glacier (SDI), Herculite

XR (Kerr), LC-MP (SDI), and Pertac (ESPE)[2]. Unfortunately, the specific quantitative wear

data from this abstract is not available.

Bonding Strength
The efficacy of a dental composite is also determined by its ability to bond to tooth structure.

The following data summarizes the tensile and shear bond strengths of Prisma APH in

comparison to other bonding systems.

Table 2: Tensile Bond Strength on Resected Root Ends

Bonding System (used
with Prisma APH
composite)

Condition
Mean Tensile Bond
Strength (lbs)

Prisma Universal Bond 3 Control ~65

Blood Contaminated ~25 (significantly lower)[3]

Scotchbond MultiPurpose Control ~60

Blood Contaminated ~35

Amalgambond Control ~30

Blood Contaminated
~30 (no significant difference)

[3]

All Bond 2 Control ~55

Blood Contaminated ~30

Note: The values are approximated from graphical data presented in the study abstract.

In a separate study, the shear bond strength of Prisma APH composite bonded to enamel was

evaluated. The mean shear bond strength for the control group was 13.23 ± 3.22 MPa[4].
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Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are summaries of the protocols used in the cited studies.

3.1. Thermal and Inorganic Content Analysis

The thermal properties and inorganic content of Prisma APH and Natural Look were

determined using thermogravimetric analysis (TGA).
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Sample Preparation

Thermogravimetric Analysis (TGA)

Data Analysis

Obtain Prisma APH and Natural Look composite samples

Weigh samples (initial mass)

Place sample in TGA instrument

Heat sample at a controlled rate

Continuously measure sample weight as a function of temperature

Identify initial degradation temperature from weight loss curve

Determine final residue weight (inorganic content) after heating

Click to download full resolution via product page

Thermogravimetric Analysis Workflow

3.2. Tensile Bond Strength on Root Ends
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This study evaluated the tensile bond strength of four adhesive resins on resected root ends,

both with and without blood contamination.
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Tooth Preparation

Bonding Protocol (4 groups)

Testing and Analysis

40 single-rooted human incisors

Clean, shape, and obturate canals

Resect apical 3 mm at a 45-degree angle

Divide teeth into 4 groups for each bonding agent

Apply Prisma Universal Bond 3, Scotchbond, Amalgambond, or All Bond 2

Contaminate half of each group with blood

Apply Prisma APH light-cure composite

Test tensile bond strength using an Instron machine

Statistically compare bond strengths of control vs. contaminated groups
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Sample Preparation

Treatment Groups

Bonding and Testing

50 human molars mounted in acrylic

Expose superficial enamel using 600-grit SiC paper

Divide samples into Control (n=25) and Experimental (n=25) groups

Store Control group in distilled water at 37°C Immerse Experimental group in 0.12% chlorhexidine (1 min, 4x/day, 7 days)

Acid etch all samples for 30 seconds

Bond Prisma APH composite to all samples

Determine Shear Bond Strength (SBS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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